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Feature Olorofim Amphotericin B

Drug Class Orotomide (first-in-class) [1] Polyene [2]

Mechanism of
Action

Inhibits fungal dihydroorotate dehydrogenase

(DHODH), blocking pyrimidine biosynthesis [1]

Binds to ergosterol, forming

pores and disrupting fungal
cell membrane integrity [2]

Spectrum of
Activity (Molds)

Broad range of filamentous and dimorphic fungi,
including Aspergillus spp., Scedosporium spp.,

Lomentospora prolificans, and Fusarium spp.
Inactive against Mucorales [1].

Active against Aspergillus
and Mucor species [2].

Key
Combination
Finding

Unidirectional antagonism observed with mold-
active azoles; olorofim MICs increased but

remained within wild-type distributions [3].

Its activity was antagonized
by olorofim in a single strain

of A. niger [3].

Clinical
Relevance

Effective in patients with few/no other options;

50.7% treatment success in a Phase 2b trial for
invasive fungal diseases [1].

A cornerstone therapy, but

use is limited by significant
renal toxicity [3].

Details of the In Vitro Combination Study
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The available data comes from a 2025 study that investigated the in vitro interactions of Olorofim with

various antifungals, including Amphotericin B [3].

Methodology: The study used the standardized EUCAST broth microdilution method, modified for
a checkerboard assay, to test the combinations. The panel included various Aspergillus species

(e.g., A. fumigatus, A. niger) and some Candida species [3].
Key Result on Interaction: The study concluded that the interaction between Olorofim and

Amphotericin B was one of antagonism in the single Aspergillus niger strain tested. This means the
combined effect was worse than the effect of either drug alone [3].

MIC Data Presentation: The search results do not provide the raw MIC values for either drug when
tested alone against a common panel of molds. The focus of the found study was on the interaction

effects in combination.

Mechanisms of Action & Resistance

The following diagram illustrates the distinct cellular targets of Olorofim and Amphotericin B, which

explains their different spectra of activity.
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Interpretation Guide for Researchers

When interpreting the combination study data, please note:

Unidirectional Antagonism: The observed antagonism between Olorofim and azoles was
unidirectional; the azole MICs were unaffected, while the Olorofim MICs increased [3]. A similar

dynamic may occur with Amphotericin B.
Clinical vs. In Vitro Findings: The in vitro antagonism with azoles did not necessarily translate to

negative clinical outcomes, as patients receiving Olorofim-azole combinations had similar success
rates to those on monotherapy in a Phase II trial [3]. The clinical significance of the Olorofim-

Amphotericin B antagonism is not yet known.
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Susceptibility Testing Methods: Be aware that susceptibility testing methods can impact MIC

results. For instance, a 2025 study noted that the MIC Test Strip (MTS) method for Amphotericin B
showed poor correlation with the reference broth microdilution (BMD) method for Aspergillus
species [4]. Always consider the methodology when comparing data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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